Cas no 1806960-49-5 (Ethyl 4-(chloromethyl)-5-cyano-3-(difluoromethyl)pyridine-2-carboxylate)

• Product Name: Ethyl 4-(chloromethyl)-5-cyano-3-(difluoromethyl)pyridine-2-carboxylate
• CAS No: 1806960-49-5
• MF: C₁₁H₉ClF₂N₂O₂
• MW: 274.651168584824
• CID: 4879006
• Update Time: 2025-08-05

Ethyl 4-(chloromethyl)-5-cyano-3-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(chloromethyl)-5-cyano-3-(difluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C11H9ClF2N2O2/c1-2-18-11(17)9-8(10(13)14)7(3-12)6(4-15)5-16-9/h5,10H,2-3H2,1H3
• InChI Key： DOGBYACHAKTDAO-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=CN=C(C(=O)OCC)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 345
• XLogP3: 2.1
• Topological Polar Surface Area: 63

Additional information on Ethyl 4-(chloromethyl)-5-cyano-3-(difluoromethyl)pyridine-2-carboxylate

Comprehensive Overview of Ethyl 4-(chloromethyl)-5-cyano-3-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1806960-49-5)

The compound Ethyl 4-(chloromethyl)-5-cyano-3-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1806960-49-5) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloromethyl group, a cyano substituent, and a difluoromethyl moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel heterocyclic compounds in treating diseases like cancer and metabolic disorders.

In recent years, the search for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. The presence of the difluoromethyl group in this compound aligns with the growing trend of incorporating fluorine atoms into drug candidates to improve their pharmacokinetic properties. Additionally, the cyano group offers reactivity that is valuable for further functionalization, making this compound a key building block in medicinal chemistry. Its ethyl carboxylate ester moiety further enhances its solubility, facilitating its use in various synthetic protocols.

The compound's CAS No. 1806960-49-5 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Users often inquire about its synthesis, purification methods, and potential applications in crop protection chemicals or pharmaceutical intermediates. With the increasing focus on sustainable chemistry, researchers are also exploring greener synthetic routes to produce this compound, minimizing environmental impact while maintaining high yields.

From an SEO perspective, keywords such as "pyridine-2-carboxylate derivatives", "difluoromethyl pyridine synthesis", and "chloromethyl-cyano pyridine applications" are highly relevant. These terms align with user queries on platforms like Google Scholar and Reaxys, where professionals seek detailed information on advanced chemical intermediates. The compound's structural features also make it a subject of interest in computational chemistry studies, where researchers model its interactions with biological targets.

In summary, Ethyl 4-(chloromethyl)-5-cyano-3-(difluoromethyl)pyridine-2-carboxylate represents a critical tool in modern synthetic chemistry. Its multifaceted reactivity and potential applications in drug development and agrochemicals underscore its importance. As the scientific community continues to explore innovative uses for fluorinated heterocycles, this compound is poised to remain a focal point in research and industrial applications.